2-((1H-Indol-4-yl)oxy)acetonitrile

• CAS RN: 118855-76-8
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-(1H-indol-4-yloxy)acetonitrile
• InChI: InChI=1S/C10H8N2O/c11-5-7-13-10-3-1-2-9-8(10)4-6-12-9/h1-4,6,12H,7H2
• InChI Key: ZERGTXQEPAPZFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN2)C(=C1)OCC#N

Description

2-((1H-Indol-4-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((1H-Indol-4-yl)oxy)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1H-Indol-4-yl)oxy)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 0° C. solution of 4-hydroxyindole (20 g, 150 mmol) in 500 ml of dimethylformamide is treated with NaH (60% dispersion in mineral oil; 6.6 g, 165 mmol). After 30 minutes, bromoacetonitrile (11.5 ml, 165 mmol) is added, and the resulting mixture is allowed to slowly warm to ambient temperature and stir for 3 days. The reaction mixture is diluted with ethyl acetate and washed 3 times with H2O. The organic layer is dried over Na2SO4 and concentrated in vacuo. The crude residue is purified by normal phase HPLC (SiO2; 5% step gradient of 0 to 20% ethyl acetate in hexanes) to give 25 g of (1H-indol-4-yloxy)acetonitrile (97%).